N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(p-tolyl)methanesulfonamide

• IUPAC Name: 1-(4-methylphenyl)-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
• InChI: InChI=1S/C21H18N2O4S/c1-14-6-8-15(9-7-14)13-28(25,26)23-16-10-11-19-17(12-16)21(24)22-18-4-2-3-5-20(18)27-19/h2-12,23H,13H2,1H3,(H,22,24)
• InChI Key: CYRCNBGAPITMTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol

Description

N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(p-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H18N2O4S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways : This review highlights the ABTS radical cation-based assays for evaluating antioxidant capacity, emphasizing the reaction pathways involved. It discusses how certain antioxidants can form coupling adducts with ABTS, affecting the total antioxidant capacity measurement. This research is crucial for understanding the antioxidant properties of complex molecules (Ilyasov et al., 2020).

CO2 Capture and Conversion

CO2 Capture via Nitrogen-doped Porous Polymers and Catalytic Conversion as a Feedstock for Fuels : This review covers the development of nitrogen-rich porous adsorbent materials for CO2 capture and their potential for converting CO2 into useful fuels. It highlights the significance of covalent triazine frameworks (CTFs) for their high surface area, structural tunability, and stability, which could be relevant for designing novel materials for environmental applications (Mukhtar et al., 2020).

Analytical Methods for Antioxidant Activity

Analytical Methods Used in Determining Antioxidant Activity A Review

: This paper critically presents various tests for determining antioxidant activity, highlighting their detection mechanisms, applicability, advantages, and disadvantages. The review is essential for researchers interested in evaluating the antioxidant potential of new compounds, offering insights into the best practices and challenges in this area (Munteanu & Apetrei, 2021).

Applications in Environmental Remediation

Applications of Redox Mediators in the Treatment of Organic Pollutants Using Oxidoreductive Enzymes : This review focuses on using enzymes and redox mediators for the remediation of organic pollutants in wastewater. It highlights the potential of this approach to enhance the degradation efficiency of recalcitrant compounds, which could be a consideration for research into novel compounds with environmental applications (Husain & Husain, 2007).

Methane Utilization by Methanotrophs

Methane as a Resource Can the Methanotrophs Add Value?

: This review explores the potential biotechnological applications of methanotrophic bacteria in using methane for producing single-cell protein, biopolymers, and other valuable products. The study suggests avenues for research into leveraging methanotrophs for environmental and industrial applications, which could be relevant for exploring the bioapplications of complex molecules (Strong, Xie, & Clarke, 2015).